Cas no 133232-58-3 (5-Iodotoluic Acid)

• Product Name: 5-Iodotoluic Acid
• CAS No: 133232-58-3
• MF: C₈H₇IO₂
• MW: 262.044454813004
• MDL: MFCD14698511
• CID: 1057148
• PubChem ID: 18950519
• Update Time: 2025-04-20

5-Iodotoluic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methylbenzoic Acid
• 4-Iod-2-methyl-benzoesaeure
• 4-iodo-2-methoxy benzoic acid
• 4-iodo-2-methyl-benzoic acid
• 4-Jod-2-methoxy-benzoesaeure
• 4-Jod-2-methyl-benzoesaeure
• Benzoic acid,4-iodo-2-methoxy
• 4-Iodo-2-methylbenzoicAcid
• KISJQMPHSCFGKR-UHFFFAOYSA-N
• Benzoic acid, 4-iodo-2-methyl-
• FCH1387126
• RP06352
• TRA0053637
• SY020057
• AB0039903
• Y7429
• 5-Iodotoluic Acid

• MDL： MFCD14698511
• Inchi： 1S/C8H7IO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： KISJQMPHSCFGKR-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Exact Mass: 261.94900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 188-190°C
• PSA: 37.30000
• LogP: 2.29780

5-Iodotoluic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives